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Compound of Interest

Compound Name: DS01080522

Cat. No.: B15142608

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the detection of phosphorylated cAMP
response element-binding protein (pCREB) at serine 133 using Western blotting. This method
is intended for researchers investigating the effects of the novel compound DS01080522 on
cellular signaling pathways that involve CREB activation.

Introduction

The cAMP response element-binding protein (CREB) is a transcription factor that plays a
crucial role in regulating the expression of genes involved in a variety of cellular processes,
including cell proliferation, differentiation, and survival. The activity of CREB is primarily
regulated by phosphorylation at the serine 133 residue. This phosphorylation event can be
initiated by several signaling pathways, including those mediated by protein kinase A (PKA)
and calcium/calmodulin-dependent protein kinases (CaMKs).

Given its central role in cellular function, the modulation of CREB phosphorylation is a key area
of investigation in drug discovery and development. This application note details a robust
Western blot protocol to assess the impact of a novel compound, DS01080522, on the
phosphorylation status of CREB.
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Hypothetical Signhaling Pathway for CREB
Phosphorylation

The diagram below illustrates a generalized signaling cascade that can lead to the
phosphorylation of CREB. A compound like DS01080522 could potentially influence this
pathway at various points, either directly or indirectly, to modulate CREB activity.

 To cite this document: BenchChem. [Application Note: Western Blot Protocol for Detecting
pPCREB (Ser133) Following DS01080522 Treatment]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15142608#western-blot-protocol-for-
pcreb-after-ds01080522-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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